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Compound of Interest

Compound Name: Acetyl-D-homoserine

Cat. No.: B15301584 Get Quote

CAS Number: 1689862-96-1[1]

Introduction
Acetyl-D-homoserine is the D-enantiomer of acetyl-homoserine. While its counterpart, O-

Acetyl-L-homoserine, is a well-documented intermediate in the biosynthesis of methionine in

various organisms, specific technical information regarding the D-isomer is limited in publicly

available scientific literature.[2] This guide provides a comprehensive overview of the available

information on Acetyl-D-homoserine, including its physicochemical properties and a putative

synthesis protocol. In areas where data for the D-isomer is lacking, information on the L-isomer

or related compounds is presented for context and comparative purposes. This document is

intended for researchers, scientists, and professionals in drug development who are interested

in the synthesis and potential applications of D-amino acid derivatives.

Physicochemical Properties
Quantitative data for Acetyl-D-homoserine is not readily available. The following table

summarizes the known and predicted physicochemical properties. Data for the L-isomer is

included for comparison and is noted accordingly.
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Property Value Source

CAS Number 1689862-96-1 BLD Pharm[1]

Molecular Formula C6H11NO4 MetaNetX

Molecular Weight 161.157 g/mol MetaNetX

IUPAC Name
(2R)-2-acetamido-4-

hydroxybutanoic acid

InChI Key
FCXZBWSIAGGPCB-

RXMQYKEDSA-N
MetaNetX

Appearance
White to light yellow crystalline

powder (for D-Homoserine)
ChemicalBook

Melting Point Not available

Solubility
Soluble in water (for D-

Homoserine)
Fengchen Group

Optical Rotation Not available

pKa Not available

Note: Some properties are for the related compound D-homoserine due to the limited data on

Acetyl-D-homoserine.

Experimental Protocols
Chemical Synthesis of N-Acetyl-D,L-homoserine
A general method for the N-acetylation of D,L-α-aminocarboxylic acids can be adapted for the

synthesis of Acetyl-D,L-homoserine. The subsequent separation of the D- and L-enantiomers

would be required to obtain pure Acetyl-D-homoserine.

Materials:

D,L-homoserine

Acetic anhydride
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Acetic acid

Standard laboratory glassware and heating apparatus

Procedure:

Dissolve D,L-homoserine in acetic acid at a concentration of less than 3 mol per liter.

Add 1.0 to 1.1 molar equivalents of acetic anhydride to the solution.

Heat the reaction mixture to a temperature between 60-150°C. The optimal temperature and

reaction time should be determined empirically.

Monitor the reaction progress using a suitable analytical technique (e.g., TLC or LC-MS).

Upon completion, evaporate the acetic acid under reduced pressure to obtain the crude N-

acetyl-D,L-homoserine as a melt or solid.

The crude product can be further purified by recrystallization.

Enzymatic or chiral chromatographic methods would then be necessary to resolve the D-

and L-enantiomers.

This protocol is based on a general method for the N-acetylation of amino acids and may

require optimization for this specific substrate.[3]

Biosynthesis of O-Acetyl-L-homoserine (for context)
O-Acetyl-L-homoserine is a key intermediate in the methionine biosynthetic pathway in bacteria

and yeast. It is synthesized from L-homoserine and acetyl-CoA by the enzyme homoserine O-

acetyltransferase (MetX).[4][5] Understanding this pathway can provide a basis for potential

enzymatic synthesis strategies for acetylated homoserine derivatives.
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Biosynthesis of O-Acetyl-L-homoserine
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Caption: Biosynthesis pathway of O-Acetyl-L-homoserine.

Quantitative Data
Specific quantitative data for Acetyl-D-homoserine is scarce. The table below presents

analytical data for the related compound, O-Acetyl-L-homoserine, which can be used as a

reference for developing analytical methods for the D-isomer.
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Analytical Method Parameter Value Source

LC-MS
Precursor m/z

([M+H]+)
162.0766 PubChem[2]

LC-MS Instrument
UPLC Q-Tof Premier,

Waters
PubChem[2]

LC-MS Ionization ESI PubChem[2]

Experimental Workflow
The following diagram outlines a general workflow for the synthesis and characterization of

Acetyl-D-homoserine.
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General Workflow for Acetyl-D-homoserine Synthesis and Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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